N-(4-fluorophenyl)-2-{[2-(4-methoxyphenyl)quinolin-4-yl]oxy}acetamide

• IUPAC Name: N-(4-fluorophenyl)-2-[2-(4-methoxyphenyl)quinolin-4-yl]oxyacetamide
• InChI: InChI=1S/C24H19FN2O3/c1-29-19-12-6-16(7-13-19)22-14-23(20-4-2-3-5-21(20)27-22)30-15-24(28)26-18-10-8-17(25)9-11-18/h2-14H,15H2,1H3,(H,26,28)
• InChI Key: JWCKSEVRCKADLX-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C2=NC3=CC=CC=C3C(=C2)OCC(=O)NC4=CC=C(C=C4)F
• Molecular Formula: C24H19FN2O3
• Molecular Weight: 402.4 g/mol

Description

N-(4-fluorophenyl)-2-{[2-(4-methoxyphenyl)quinolin-4-yl]oxy}acetamide (FMPQA) is a synthetic compound that has been studied for its potential as a therapeutic agent for a variety of conditions, including cancer, inflammation, and neurological disorders. FMPQA is a member of the quinoline family, which is a class of compounds that have been studied for their potential therapeutic applications. FMPQA has been studied for its potential to inhibit enzymes, modulate signaling pathways, and induce apoptosis. Furthermore, FMPQA has been shown to possess anti-inflammatory and anti-tumor properties.

Scientific Research Applications

N-(4-fluorophenyl)-2-{[2-(4-methoxyphenyl)quinolin-4-yl]oxy}acetamide has been studied for its potential to inhibit enzymes, modulate signaling pathways, and induce apoptosis. In particular, N-(4-fluorophenyl)-2-{[2-(4-methoxyphenyl)quinolin-4-yl]oxy}acetamide has been studied for its potential to inhibit the enzyme cyclooxygenase-2 (COX-2), which is involved in inflammation and tumorigenesis. N-(4-fluorophenyl)-2-{[2-(4-methoxyphenyl)quinolin-4-yl]oxy}acetamide has also been studied for its potential to modulate the Wnt/β-catenin signaling pathway, which is involved in cell proliferation and differentiation. Additionally, N-(4-fluorophenyl)-2-{[2-(4-methoxyphenyl)quinolin-4-yl]oxy}acetamide has been studied for its potential to induce apoptosis in cancer cells.

Mechanism of Action

The exact mechanism of action of N-(4-fluorophenyl)-2-{[2-(4-methoxyphenyl)quinolin-4-yl]oxy}acetamide is not fully understood. However, it is believed that N-(4-fluorophenyl)-2-{[2-(4-methoxyphenyl)quinolin-4-yl]oxy}acetamide acts by inhibiting the enzyme COX-2, modulating the Wnt/β-catenin signaling pathway, and inducing apoptosis in cancer cells. Inhibition of COX-2 reduces the production of pro-inflammatory mediators, such as prostaglandins, which can lead to reduced inflammation and tumorigenesis. Modulation of the Wnt/β-catenin signaling pathway can lead to increased cell differentiation and decreased cell proliferation, which can inhibit tumor growth. Additionally, N-(4-fluorophenyl)-2-{[2-(4-methoxyphenyl)quinolin-4-yl]oxy}acetamide can induce apoptosis in cancer cells, which can lead to cell death and inhibited tumor growth.
Biochemical and Physiological Effects
N-(4-fluorophenyl)-2-{[2-(4-methoxyphenyl)quinolin-4-yl]oxy}acetamide has been studied for its potential to inhibit the enzyme COX-2, modulate the Wnt/β-catenin signaling pathway, and induce apoptosis in cancer cells. Inhibition of COX-2 can lead to reduced inflammation and tumorigenesis. Modulation of the Wnt/β-catenin signaling pathway can lead to increased cell differentiation and decreased cell proliferation, which can inhibit tumor growth. Additionally, N-(4-fluorophenyl)-2-{[2-(4-methoxyphenyl)quinolin-4-yl]oxy}acetamide can induce apoptosis in cancer cells, which can lead to cell death and inhibited tumor growth.

Advantages and Limitations for Lab Experiments

The main advantage of N-(4-fluorophenyl)-2-{[2-(4-methoxyphenyl)quinolin-4-yl]oxy}acetamide is its potential to inhibit the enzyme COX-2, modulate the Wnt/β-catenin signaling pathway, and induce apoptosis in cancer cells. Additionally, N-(4-fluorophenyl)-2-{[2-(4-methoxyphenyl)quinolin-4-yl]oxy}acetamide is relatively easy to synthesize and is relatively stable in solution. The main limitation of N-(4-fluorophenyl)-2-{[2-(4-methoxyphenyl)quinolin-4-yl]oxy}acetamide is that its exact mechanism of action is not fully understood. Additionally, N-(4-fluorophenyl)-2-{[2-(4-methoxyphenyl)quinolin-4-yl]oxy}acetamide has not been studied in clinical trials and its potential therapeutic applications are not yet known.

Future Directions

The potential therapeutic applications of N-(4-fluorophenyl)-2-{[2-(4-methoxyphenyl)quinolin-4-yl]oxy}acetamide are still being explored. Future research should focus on understanding the exact mechanism of action of N-(4-fluorophenyl)-2-{[2-(4-methoxyphenyl)quinolin-4-yl]oxy}acetamide and investigating its potential therapeutic applications in clinical trials. Additionally, research should focus on developing more efficient synthesis methods for N-(4-fluorophenyl)-2-{[2-(4-methoxyphenyl)quinolin-4-yl]oxy}acetamide and exploring the potential of N-(4-fluorophenyl)-2-{[2-(4-methoxyphenyl)quinolin-4-yl]oxy}acetamide as an adjuvant therapy for cancer and other diseases. Furthermore, research should focus on understanding the biochemical and physiological effects of N-(4-fluorophenyl)-2-{[2-(4-methoxyphenyl)quinolin-4-yl]oxy}acetamide and exploring its potential side effects. Finally, research should focus on exploring the potential of N-(4-fluorophenyl)-2-{[2-(4-methoxyphenyl)quinolin-4-yl]oxy}acetamide as a prodrug for other compounds and investigating its potential to target specific cells and tissues.

Synthesis Methods

N-(4-fluorophenyl)-2-{[2-(4-methoxyphenyl)quinolin-4-yl]oxy}acetamide can be synthesized by a two-step process. The first step involves the reaction of 4-fluorophenylacetic acid with 2-(4-methoxyphenyl)quinoline in the presence of a base, such as pyridine, to form the quinoline-4-yloxyacetamide. The second step involves the reaction of the quinoline-4-yloxyacetamide with 4-fluorophenyl acetic acid to form N-(4-fluorophenyl)-2-{[2-(4-methoxyphenyl)quinolin-4-yl]oxy}acetamide.